Cas no 20712-11-2 (6-Nitrobenzo[c]isothiazole)

6-Nitrobenzo[c]isothiazole is a heterocyclic aromatic compound featuring a nitro group at the 6-position of the benzo[c]isothiazole scaffold. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The nitro group enhances electrophilic properties, facilitating further functionalization through reduction or substitution reactions. Its rigid bicyclic framework contributes to stability while allowing precise steric and electronic modulation in target molecules. The compound is commonly utilized in the development of bioactive compounds, including potential therapeutic agents. Careful handling is advised due to its potential sensitivity under certain conditions. Suitable for research applications requiring high-purity heterocyclic building blocks.

6-Nitrobenzo[c]isothiazole structure

Product Name:6-Nitrobenzo[c]isothiazole

CAS No:20712-11-2

MF:C₇H₄N₂O₂S

MW:180.183859825134

MDL:MFCD28668106

CID:3902680

PubChem ID:12255799

Update Time:2025-05-21

6-Nitrobenzo[c]isothiazole Chemical and Physical Properties

Names and Identifiers

- 2,1-Benzisothiazole, 6-nitro-
- 6-Nitrobenzo[c]isothiazole
- 6-nitro-2,1-benzisothiazole
- SY236690
- MFCD28668106
- 20712-11-2
- AC2157
- AKOS037630900
- 6-nitro-2,1-benzothiazole
- MDL： MFCD28668106
- Inchi： 1S/C7H4N2O2S/c10-9(11)6-2-1-5-4-12-8-7(5)3-6/h1-4H
- InChI Key： BOFCVHQQACRTKT-UHFFFAOYSA-N
- SMILES： S1C=C2C=CC(=CC2=N1)[N+](=O)[O-]

Computed Properties

Exact Mass: 179.99934855Da
Monoisotopic Mass: 179.99934855Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 87
XLogP3: 2.2

6-Nitrobenzo[c]isothiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB533392-100 mg	6-Nitrobenzo[c]isothiazole; .	20712-11-2		100mg	€330.00	2023-06-14
abcr	AB533392-250 mg	6-Nitrobenzo[c]isothiazole; .	20712-11-2		250mg	€462.60	2023-06-14
abcr	AB533392-1 g	6-Nitrobenzo[c]isothiazole; .	20712-11-2		1g	€1141.20	2023-06-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y16045-1g	6-Nitrobenzo[c]isothiazole	20712-11-2	95%	1g	¥7359.0	2024-07-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y16045-250mg	6-Nitrobenzo[c]isothiazole	20712-11-2	95%	250mg	¥2859.0	2024-07-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY236690-0.1g	6-Nitrobenzo[c]isothiazole	20712-11-2	≥95%	0.1g	¥1200.00	2025-04-16
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY236690-0.25g	6-Nitrobenzo[c]isothiazole	20712-11-2	≥95%	0.25g	¥1900.00	2025-04-16
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY236690-1g	6-Nitrobenzo[c]isothiazole	20712-11-2	≥95%	1g	¥4900.00	2025-04-16
Chemenu	CM384802-250mg	6-Nitrobenzo[c]isothiazole	20712-11-2	95%+	250mg	$***	2023-03-31
Chemenu	CM384802-1g	6-Nitrobenzo[c]isothiazole	20712-11-2	95%+	1g	$***	2023-03-31